
phenolphthalein leaching from concrete and its
environmental impact assessment

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Phenolphthalein

Cat. No.: B1677637 Get Quote

Technical Support Center: Phenolphthalein
Application in Concrete Analysis
This technical support center provides troubleshooting guidance and frequently asked

questions regarding the use of phenolphthalein for concrete analysis, with a focus on potential

leaching and environmental impact assessment.

Frequently Asked Questions (FAQs)
Q1: What is phenolphthalein and why is it used on concrete?

A1: Phenolphthalein is a chemical compound (C₂₀H₁₄O₄) that functions as a pH indicator.[1] It

is applied to concrete to visually determine the depth of carbonation.[2] Healthy, uncarbonated

concrete is highly alkaline with a pH typically between 12 and 14, which provides a protective,

passive layer around steel reinforcement to prevent corrosion.[2] When phenolphthalein
solution is applied to this alkaline environment (pH greater than ~9), it turns a distinct pink or

magenta color.

Carbonation is a process where atmospheric carbon dioxide reacts with the calcium hydroxide

in concrete, reducing its alkalinity. If the pH drops below approximately 8.6-9, the

phenolphthalein indicator will remain colorless, showing the extent of the carbonated front.

Q2: Does phenolphthalein leach from concrete structures into the environment?
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A2: This is a common point of confusion. Phenolphthalein is not an admixture or an ingredient

in the concrete mix itself. It is a diagnostic chemical applied topically to a freshly exposed

concrete surface (e.g., a drilled core or a broken piece) during a specific test. Therefore,

phenolphthalein does not "leach" from the hardened concrete matrix of a structure over its

service life. The primary concern for environmental release is not from the structure, but from

the handling and disposal of the indicator solution during and after testing.

Q3: What are the primary environmental concerns associated with phenolphthalein?

A3: The main environmental risks stem from the improper disposal or spillage of the

phenolphthalein indicator solution. Phenolphthalein is listed as a substance of very high

concern under REACH regulations and is suspected of causing genetic defects and cancer.

While it is considered readily biodegradable, its release into waterways can be harmful to

aquatic life, particularly algae. There are also concerns that it may act as an endocrine

disruptor in aquatic environments. Therefore, all waste solutions must be handled and disposed

of according to local environmental regulations.

Q4: My phenolphthalein test result is unclear or patchy. What could be the cause?

A4: Several factors can lead to ambiguous results:

Surface Contamination: Dust from drilling can contaminate the test surface. It is

recommended to test on a freshly broken or split surface rather than directly in a drilled hole.

Dark Aggregates: The natural color of some aggregates in the concrete mix can make the

pink color change difficult to see.

Semi-Carbonated Zone: The transition from carbonated to uncarbonated concrete is not

always a sharp line. A faint or light pink color may indicate a zone where the pH is between 9

and 11, which is less alkaline than healthy concrete but not fully carbonated. The

phenolphthalein test may slightly underestimate the true depth of pH change.

Q5: The pink color from my test faded after some time. Is this normal?

A5: Yes, the pink color can fade. In strongly basic solutions (pH > 13), the phenolphthalein
molecule undergoes a further structural change that renders it colorless again, though this is a
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slow reaction. The color may also fade over time upon exposure to air and light. It is important

to measure the carbonation depth shortly after applying the indicator for an accurate reading.

Q6: Are there alternatives to phenolphthalein for carbonation testing?

A6: Yes, other indicators can be used to assess concrete pH and carbonation, though

phenolphthalein is the most common. Alternatives include thymolphthalein, alizarin yellow,

and curcumin-based indicators, each with slightly different pH ranges for their color changes.

Troubleshooting Guides
Issue 1: Inconsistent or Inaccurate Carbonation Depth Readings

Possible Cause Troubleshooting Step / Solution

Contamination of Test Surface

Avoid testing directly in a drilled hole, as

shallower, carbonated dust can contaminate the

sample area. The best practice is to drill two

holes and break away the concrete between

them to expose a fresh, clean surface for

testing.

Interference from Concrete Composition

If the concrete contains dark-colored aggregates

that obscure the color change, ensure the test is

performed under bright, direct lighting. For

critical applications, consider verifying the pH of

powdered samples from different depths using

an ex-situ leaching method.

Misinterpretation of Faint Color

A faint pink color indicates a semi-carbonated

zone where the pH has dropped but may still be

above the corrosion threshold for steel

reinforcement. Record this transitional zone

separately from the fully carbonated (colorless)

and healthy (deep pink) areas.

Issue 2: Suspected Phenolphthalein Contamination in Laboratory Wastewater or

Environmental Samples
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Symptom Recommended Action

Water sample turns pink when its pH is raised

above ~9.

This indicates the possible presence of

phenolphthalein. The sample should be isolated

for confirmatory analysis.

Need for definitive identification and

quantification of phenolphthalein.

The most sensitive and accurate analytical

methods are High-Performance Liquid

Chromatography (HPLC) and Liquid

Chromatography-Tandem Mass Spectrometry

(LC-MS/MS). These methods can detect and

quantify even trace amounts of the compound.

Quantitative Data Summary
Table 1: pH Indicator Properties of Phenolphthalein in Concrete Testing

Parameter Value / Description Source(s)

Appearance in Acidic/Neutral

Solution
Colorless

pH for Color Change (Pink) > pH 8.6 - 9.0

Appearance in Alkaline

Solution (Healthy Concrete)
Pink to Magenta

pH of Healthy (Uncarbonated)

Concrete
12.0 - 14.0

pH of Carbonated Concrete < 8.6

Table 2: Summary of Ecotoxicological Data for Phenolphthalein
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Endpoint Species Value Source(s)

EC₅₀ (72 hours)
Desmodesmus

subspicatus (Algae)
8.9 mg/L

EC₅₀ (48 hours)
Daphnia magna

(Aquatic Invertebrate)
> 100 mg/L

Biodegradation OECD 301B Test
Readily degradable

(88% in 8 days)

Bioaccumulation

Potential (BCF)

Leuciscus idus

(Golden orfe)
< 10 (Low potential)

Experimental Protocols
Protocol 1: Preparation of 1% Phenolphthalein Indicator Solution

Weighing: Accurately weigh 1.0 gram of phenolphthalein powder.

Dissolving: Transfer the powder to a 100 mL volumetric flask. Add approximately 70 mL of

ethanol (or isopropanol) to the flask. Phenolphthalein has low solubility in water, so an

alcohol-based solvent is required.

Mixing: Swirl the flask gently until all the phenolphthalein powder is completely dissolved.

Diluting: Add deionized water to bring the final volume to the 100 mL mark (for a 70% ethanol

solution) or continue filling with ethanol for a purely alcohol-based solution.

Storage: Transfer the solution to a labeled dropper bottle. Store in a cool, dark place, as

phenolphthalein can be degraded by light.

Safety: Always handle phenolphthalein powder and solutions with appropriate personal

protective equipment (PPE), including gloves, in a well-ventilated area or fume hood,

following all relevant safety data sheet (SDS) guidelines.

Protocol 2: Standard Procedure for Concrete Carbonation Depth Testing (BS EN 14630)
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Sample Preparation: Obtain a representative sample of the concrete. The most reliable

method is to extract a core or break a piece off to expose a fresh surface that has not been

in contact with the atmosphere.

Surface Cleaning: Remove any dust or debris from the freshly exposed surface with a clean

brush.

Indicator Application: Spray the 1% phenolphthalein solution evenly across the surface.

Observation: Immediately observe the color change. The area that turns pink or magenta is

considered uncarbonated (high pH). The area that remains colorless is carbonated (low pH).

Measurement: Using a caliper or ruler, measure the depth from the outer edge of the

concrete to the beginning of the pink-colored region. This distance is the depth of

carbonation. Take several measurements and average them for a representative value.

Protocol 3: General Workflow for Analysis of Phenolphthalein in Water Samples

Sample Collection: Collect the water sample in a clean, appropriate container. Note the

source, date, and time.

Sample Preparation (Extraction): If the concentration is expected to be low or if the matrix is

complex, a sample preparation step may be required. This can involve acidifying the sample

with a dilute acid (e.g., HCl) and performing a liquid-liquid extraction with a solvent like

diethyl ether.

Instrumental Analysis: Analyze the prepared sample using a validated method, such as

HPLC with a UV detector or LC-MS/MS for higher sensitivity.

Mobile Phase Example (HPLC): An isocratic system of water and methanol (e.g., 75:25)

can be used.

Detection: UV absorption is typically monitored around 277 nm.

Quantification: Compare the peak area of the phenolphthalein in the sample to a calibration

curve generated from standards of known concentrations to determine the exact amount

present.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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